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Introduction

KSCM-1 is a synthetic, small molecule that has garnered significant interest in the scientific
community for its selective and high-affinity binding to the sigma-1 receptor.[1][2] The sigma-1
receptor, a unique intracellular chaperone protein located at the endoplasmic reticulum-
mitochondrion interface, is implicated in a variety of cellular processes and is a promising target
for therapeutic intervention in neurological disorders and other diseases.[3][4] This technical
guide provides an in-depth overview of the chemical structure and synthesis of KSCM-1,
compiling available data into a structured format to aid researchers in their understanding and
potential application of this compound.

Chemical Structure and Properties

KSCM-1, with the IUPAC name 5,6-Dimethoxy-3-methyl-N-phenyl-N-(3-(piperidin-1-
yl)propyl)benzofuran-2-carboxamide, possesses a benzofuran-2-carboxamide core structure.[5]
This core is N-arylated with a phenyl group and N-alkylated with a 3-(piperidin-1-yl)propyl
substituent.[1] The benzofuran ring is further substituted with two methoxy groups at the C-5
and C-6 positions.[1]
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Table 1: Physicochemical Properties of KSCM-1

Property Value Reference

5,6-Dimethoxy-3-methyl-N-
henyl-N-(3-(piperidin-1-

IUPAC Name phenyl-N-(3-(pip [5]
yl)propyl)benzofuran-2-

carboxamide

CAS Number 1415247-17-4 2]
Chemical Formula C26H32N204 [2]
Molecular Weight 436.54 g/mol [2]
Appearance Not explicitly reported
Melting Point Not explicitly reported
Solubility Not explicitly reported

Table 2: Binding Affinity of KSCM-1

Receptor Ki (nM) Reference
Sigma-1 27.5 [1][2]
Sigma-2 528 [6]

Synthesis of KSCM-1

The synthesis of KSCM-1 is based on a multi-step process culminating in the N-alkylation of a
benzofuran-2-carboxamide precursor.[1] The overall synthetic strategy involves a microwave-
assisted Perkin rearrangement to form the benzofuran core, followed by amidation and a
modified Finkelstein halogen-exchange to facilitate the final N-alkylation.[1]

Synthetic Scheme
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Caption: General synthetic workflow for KSCM-1.

Experimental Protocols

The following protocols are based on the synthetic methodology described by Marriott et al.
(2012).[1]

Step 1: Synthesis of 5,6-Dimethoxy-3-methyl-N-phenylbenzofuran-2-carboxamide (Precursor)

A detailed, step-by-step protocol for the initial Perkin rearrangement and subsequent amidation
to yield the direct precursor for KSCM-1 is not fully provided in the available literature. The
general steps involve:

o Microwave-assisted Perkin rearrangement: This step is utilized to construct the core 3-
methyl-5,6-dimethoxybenzofuran-2-carboxylic acid structure from appropriate starting
materials.

e Amidation: The resulting carboxylic acid is then reacted with aniline to form the N-
phenylbenzofuran-2-carboxamide.

Step 2: N-alkylation to yield KSCM-1
The final step involves the N-alkylation of the benzofuran-2-carboxamide precursor.

« In situ generation of the alkylating agent: A modified Finkelstein halogen-exchange reaction
is employed. 1-(3-chloropropyl)piperidine hydrogen chloride salt is reacted with potassium
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iodide, tetrabutylammonium bromide (TBAB), and potassium carbonate to generate the more
reactive 1-(3-iodopropyl)piperidine in situ.

o N-alkylation: The anion of 5,6-dimethoxy-3-methyl-N-phenylbenzofuran-2-carboxamide
(formed by treatment with a base such as sodium hydride) is reacted with the in situ
generated 1-(3-iodopropyl)piperidine to yield KSCM-1.

Note: Specific quantities of reactants, solvents, reaction times, and purification methods are not
detailed in the primary literature for all steps. Researchers should refer to the original
publication by Marriott et al. (2012) for the provided experimental details and adapt the
procedures based on standard laboratory practices.

Characterization Data

Detailed characterization data for KSCM-1, such as a specific melting point and comprehensive
NMR spectral data, are not available in the cited literature.

Table 3: Spectroscopic Data for KSCM-1

Technique Data Reference
1H NMR Not explicitly reported
13C NMR Not explicitly reported

Consistent with the expected o
Mass Spectrometry ] Implied in[1]
molecular weight

Mechanism of Action and Signaling Pathway

KSCM-1 exerts its biological effects through its interaction with the sigma-1 receptor.[1] The
sigma-1 receptor is a ligand-operated chaperone protein located at the mitochondria-
associated endoplasmic reticulum membrane (MAM).[3][4]

Under normal conditions, the sigma-1 receptor is in an inactive state, often associated with the
binding immunoglobulin protein (BiP), another chaperone.[4] Upon binding of a ligand, such as
KSCM-1, the sigma-1 receptor dissociates from BiP.[4] This dissociation allows the activated
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sigma-1 receptor to interact with and modulate the function of various downstream effector
proteins, most notably the inositol 1,4,5-trisphosphate (IP3) receptor.[3][4][7]

By stabilizing the IP3 receptor, the activated sigma-1 receptor regulates calcium signaling
between the endoplasmic reticulum and mitochondria.[3][4][7] This modulation of intracellular
calcium homeostasis is a key mechanism through which sigma-1 receptor ligands are thought
to influence a wide range of cellular processes, including cell survival, neuronal signaling, and
response to stress.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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